(3-Nitrophenyl)sulfonylsulfamic acid
Description
(3-Nitrophenyl)sulfonylsulfamic acid is a sulfonamide derivative with a nitro group at the meta position of the phenyl ring. It is a key intermediate in pharmaceutical synthesis, particularly in the production of compounds like calcium channel blockers. Its structure combines a sulfonyl group (-SO₂-) and a sulfamic acid (-NHSO₃H) moiety, contributing to its reactivity and stability in acidic or alkaline conditions . The available data focuses on structurally related impurities, such as Ben-1 acid and Ben-bis impurity, which share the 3-nitrophenylpyridine core but lack sulfonylsulfamic functionalities.
Properties
IUPAC Name |
(3-nitrophenyl)sulfonylsulfamic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O7S2/c9-8(10)5-2-1-3-6(4-5)16(11,12)7-17(13,14)15/h1-4,7H,(H,13,14,15) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTCYXJPTEVVIQE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NS(=O)(=O)O)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O7S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (3-Nitrophenyl)sulfonylsulfamic acid typically involves the nitration of phenylsulfonylsulfamic acid. The reaction conditions require careful control of temperature and the use of nitrating agents such as nitric acid.
Industrial Production Methods: On an industrial scale, the production of (3-Nitrophenyl)sulfonylsulfamic acid involves large-scale nitration processes, ensuring consistent quality and yield. The process is optimized to minimize by-products and maximize efficiency.
Chemical Reactions Analysis
(3-Nitrophenyl)sulfonylsulfamic acid: undergoes various types of chemical reactions, including:
Oxidation: The nitro group can be further oxidized under specific conditions.
Reduction: Reduction reactions can be performed to convert the nitro group to an amine.
Substitution: The compound can undergo nucleophilic substitution reactions at the sulfonyl group.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Iron powder, hydrogen gas.
Substitution: Aqueous sodium hydroxide, halides.
Major Products Formed:
Oxidation: Nitrobenzoic acid derivatives.
Reduction: Aniline derivatives.
Substitution: Sulfonyl halides.
Scientific Research Applications
(3-Nitrophenyl)sulfonylsulfamic acid: has diverse applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and analytical chemistry.
Biology: Employed in biochemical assays and enzyme inhibition studies.
Medicine: Investigated for its potential therapeutic properties and drug development.
Industry: Utilized in the production of dyes, pigments, and other chemical intermediates.
Mechanism of Action
(3-Nitrophenyl)sulfonylsulfamic acid: is compared with other similar compounds, such as sulfamic acid and nitrophenol derivatives . Its uniqueness lies in the combination of the nitro and sulfonyl groups, which confer distinct chemical properties and reactivity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The evidence highlights two impurities closely related to the 3-nitrophenyl pharmacophore: Ben-1 acid and Ben-bis impurity.
Ben-1 Acid: 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic Acid
- Structure : Contains a dihydropyridine ring with two carboxylic acid groups and a 3-nitrophenyl substituent.
- Synthesis : Formed via alkaline ester hydrolysis of dimethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate (Scheme 1) .
- Impurity Profile : Found in Ben-1 intermediate batches at 0.15%–0.55% .
Ben-Bis Impurity: Bis(1-benzylpiperidin-3-yl) 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate Dihydrochloride
- Structure : A dimeric ester derivative of Ben-1 acid with benzylpiperidine groups.
- Formation Mechanism : Generated when residual Ben-1 acid reacts with 1-benzylpiperidin-3-ol during downstream processing .
- Impurity Range : Detected at 0.05%–0.30% in final drug batches .
Key Differences from (3-Nitrophenyl)sulfonylsulfamic Acid
Research Findings and Implications
- Stability Concerns : Ben-1 acid and its derivatives demonstrate sensitivity to alkaline conditions, which aligns with the behavior of nitroaryl compounds. This suggests that (3-Nitrophenyl)sulfonylsulfamic acid may also require pH-controlled environments during synthesis .
- Impurity Mitigation : The correlation between Ben-1 acid levels and Ben-bis impurity formation underscores the importance of minimizing residual acids in intermediates. Similar strategies (e.g., rigorous purification) could apply to sulfonylsulfamic acid derivatives .
Limitations of Available Evidence
Instead, it focuses on dihydropyridine-based impurities with a 3-nitrophenyl group. Further studies are required to characterize the synthesis, stability, and impurity profile of sulfonylsulfamic acid derivatives.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
